Cas no 618878-37-8 (1-3-(diethylamino)propyl-3-hydroxy-4-(4-methoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one)

• Product Name: 1-3-(diethylamino)propyl-3-hydroxy-4-(4-methoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one
• CAS No: 618878-37-8
• MF: C₂₄H₂₉N₃O₄
• MW: 423.504766225815
• CID: 5436387
• Update Time: 2025-07-09

1-3-(diethylamino)propyl-3-hydroxy-4-(4-methoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(diethylamino)propyl]-3-hydroxy-4-(4-methoxybenzoyl)-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one
• 2H-Pyrrol-2-one, 1-[3-(diethylamino)propyl]-1,5-dihydro-3-hydroxy-4-(4-methoxybenzoyl)-5-(2-pyridinyl)-
• 1-3-(diethylamino)propyl-3-hydroxy-4-(4-methoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one

• Inchi： 1S/C24H29N3O4/c1-4-26(5-2)15-8-16-27-21(19-9-6-7-14-25-19)20(23(29)24(27)30)22(28)17-10-12-18(31-3)13-11-17/h6-7,9-14,21,29H,4-5,8,15-16H2,1-3H3
• InChI Key： TZEWKILKXCMMSK-UHFFFAOYSA-N
• SMILES： N1(CCCN(CC)CC)C(C2=NC=CC=C2)C(C(=O)C2=CC=C(OC)C=C2)=C(O)C1=O

Additional information on 1-3-(diethylamino)propyl-3-hydroxy-4-(4-methoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one

1-3-(Diethylamino)propyl-3-hydroxy-4-(4-methoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one: A Comprehensive Overview

The compound with CAS No. 618878-37-8, known as 1-3-(Diethylamino)propyl-3-hydroxy-4-(4-methoxybenzoyl)-5-(pyridin-2-yl)-2,5-dihydro-1H-pyrrol-2-one, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its intricate molecular structure, which includes a pyrrolidone ring system, a diethylamino group, and a methoxybenzoyl substituent. The presence of these functional groups makes it highly versatile and amenable to various chemical modifications.

Recent studies have highlighted the importance of pyrrolidone derivatives in drug discovery due to their ability to act as scaffolds for bioactive molecules. The diethylamino group in this compound contributes to its lipophilicity, enhancing its ability to cross biological membranes. Meanwhile, the 4-methoxybenzoyl group imparts additional electronic and steric effects, which can be exploited to modulate the compound's pharmacokinetic properties. The pyridin-2-yl substituent further enhances the molecule's electronic diversity, making it a promising candidate for various therapeutic applications.

One of the most intriguing aspects of this compound is its potential as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that retain similar physical and chemical properties but differ in their molecular frameworks. This property allows researchers to explore alternative pathways for drug design while maintaining the desired biological activity. Recent advancements in computational chemistry have enabled scientists to predict the binding affinities of such compounds to target proteins with unprecedented accuracy, further accelerating drug discovery efforts.

The synthesis of 1-3-(Diethylamino)propyl-3-hydroxy... involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyrrolidone ring through cyclization reactions and the subsequent introduction of functional groups via nucleophilic substitutions or coupling reactions. The use of green chemistry principles in these processes has become increasingly popular, driven by the need for sustainable and environmentally friendly manufacturing practices.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a prodrug has been explored in recent studies. Prodrugs are inactive compounds that are converted into active drugs within the body, offering advantages such as improved bioavailability and reduced toxicity. The hydroxyl group in this molecule can be exploited for conjugation with other moieties, enabling controlled release mechanisms.

Moreover, the compound's antimicrobial properties have been investigated in vitro, revealing potential activity against various bacterial and fungal strains. This is particularly significant given the growing threat of antibiotic resistance worldwide. Researchers are currently exploring ways to optimize its potency while minimizing off-target effects through structural modifications.

The integration of machine learning algorithms into drug discovery has also opened new avenues for understanding the biological activity of this compound. By analyzing large datasets of chemical structures and their corresponding activities, machine learning models can predict potential leads with high accuracy. This approach has been instrumental in identifying novel analogs of 1-3-(Diethylamino)propyl... that exhibit enhanced pharmacological profiles.

In conclusion, 1-3-(Diethylamino)propyl... represents a fascinating example of how complex organic molecules can be harnessed for diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic and computational techniques, positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the development of innovative solutions in healthcare and beyond.